4-Methyl-2-nitroindane-1,3-dione

• Molecular Formula: C10H7NO4
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 4-methyl-2-nitroindene-1,3-dione
• InChI: InChI=1S/C10H7NO4/c1-5-3-2-4-6-7(5)10(13)8(9(6)12)11(14)15/h2-4,8H,1H3
• InChI Key: KIPJWBIFGVJGIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C(C2=O)[N+](=O)[O-]

Description

4-Methyl-2-nitroindane-1,3-dione is a useful research compound. Its molecular formula is C10H7NO4 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 4-methyl-1,3-indane-dione (1.02 g. 0.006 mole) in anhydrous ether (5 ml) at ca 10°C was added dropwise and with stirring fuming nitric acid (2.0 ml). After 10 mins. a clear, dark solution formed followed by precipitation of a bright yellow N The mass was filtered and washed with 5N. hydrochloric acid. Recrystallization from water/hydrochloric acid afforded the title compound, m.p. 108°-9°C. (Found; C, 56.16; H, 3.74; N, 6.32; C10H7NO4.1 /2H2O requires; C, 56.07; H, 3.76; N, 6.54%).